Cas no 1086386-61-9 (Phosphonicacid, P-[[2-[4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy]methyl]-)

• Product Name: Phosphonicacid, P-[[2-[4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy]methyl]-
• CAS No: 1086386-61-9
• MF: C₁₂H₁₈N₅O₅P
• MW: 343.275582790375
• CID: 97803
• PubChem ID: 46741436
• Update Time: 2025-04-18

Phosphonicacid, P-[[2-[4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphonicacid, P-[[2-[4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy]methyl]-
• 2-(4-morpholin-4-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethoxymethylphosphonic acid
• AKOS015958436
• DTXSID30675447
• ({2-[4-(Morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy}methyl)phosphonic acid
• 1086386-61-9

• Inchi： 1S/C12H18N5O5P/c18-23(19,20)9-22-6-3-17-12-10(7-15-17)11(13-8-14-12)16-1-4-21-5-2-16/h7-8H,1-6,9H2,(H2,18,19,20)
• InChI Key： FOXPFBNRZLRKHI-UHFFFAOYSA-N
• SMILES： P(COCCN1C2C(C=N1)=C(N=CN=2)N1CCOCC1)(=O)(O)O

Computed Properties

• Exact Mass: 343.10474
• Monoisotopic Mass: 343.10455569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 122.83